Cas no 88277-72-9 (1,2,4-Triazolo[4,3-b]pyridazine-3-methanol, 6-(4-morpholinyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine-3-methanol, 6-(4-morpholinyl)-
• CAS No: 88277-72-9
• MF: C₁₀H₁₃N₅O₂
• MW: 235.242521047592
• CID: 639065
• PubChem ID: 13134083
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine-3-methanol, 6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine-3-methanol, 6-(4-morpholinyl)-
• (6-morpholin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanol
• DTXSID70520967
• 88277-72-9
• [6-(Morpholin-4-yl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methanol

• Inchi： 1S/C10H13N5O2/c16-7-10-12-11-8-1-2-9(13-15(8)10)14-3-5-17-6-4-14/h1-2,16H,3-7H2
• InChI Key： XGAPOICZTDEBHC-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC3=NN=C(CO)N3N=2)CC1

Computed Properties

• Exact Mass: 235.10692467g/mol
• Monoisotopic Mass: 235.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 75.8Ų